Cas no 1749-99-1 (4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one)

• Product Name: 4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
• CAS No: 1749-99-1
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 4612768
• PubChem ID: 138058722
• Update Time: 2022-09-22

4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 4-amino-1,5-dihydro-5,5-dimethyl-
• 4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one

• Inchi： 1S/C5H9N3O/c1-5(2)3(6)7-4(9)8-5/h1-2H3,(H3,6,7,8,9)
• InChI Key： IZDSJCOLCBXROQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)(C)C(N)=N1

Computed Properties

• Exact Mass: 127.075
• Monoisotopic Mass: 127.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2

Experimental Properties

• Color/Form: Beige to light brown particles
• Melting Point: 280 - 283 °C
• LogP: 0.81240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines